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Compound of Interest

Compound Name: 4-(Bromomethyl)benzoate

Cat. No.: B8499459 Get Quote

An In-depth Technical Guide on the Chemical Properties and Stability of Methyl 4-
(Bromomethyl)benzoate

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl 4-(bromomethyl)benzoate (CAS No. 2417-72-3) is a pivotal chemical intermediate in

the field of organic and medicinal chemistry.[1] As an ester derivative of a bromoalkylated

benzoic acid, it serves as a crucial building block in the synthesis of a variety of compounds,

including pharmaceuticals and complex organic materials.[2][3][4] Notably, it is a key

intermediate in the production of the tyrosine kinase inhibitor Imatinib, which is used in cancer

therapy.[1] Its bifunctional nature, possessing both a reactive bromomethyl group and a methyl

ester, makes it a versatile reagent for introducing the 4-(methoxycarbonyl)benzyl moiety into

molecules.[1] This guide provides a comprehensive overview of its chemical properties,

stability, and handling protocols, tailored for professionals in research and drug development.

Chemical and Physical Properties
Methyl 4-(bromomethyl)benzoate is a white to off-white crystalline powder at room

temperature.[1] Its key physical and chemical properties are summarized in the table below,

providing essential data for experimental design and implementation.
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Property Value Reference

IUPAC Name
methyl 4-

(bromomethyl)benzoate
[5]

Synonyms

4-methoxycarbonylbenzyl

bromide, 4-

(Bromomethyl)benzoic acid

methyl ester, α-Bromo-p-toluic

acid methyl ester

[1][6]

CAS Number 2417-72-3 [1][5]

Molecular Formula C₉H₉BrO₂ [1][2][5]

Molecular Weight 229.07 g/mol [1][2][5][7]

Appearance
White to off-white crystalline

powder
[1]

Melting Point 57-58 °C [1][2]

Boiling Point 130-135 °C at 2 mmHg [1][2]

Density ~1.47 g/cm³ [1]

Refractive Index 1.559 [1]

Purity ≥98-99% [1][6]

Stability and Reactivity
While stable under recommended storage conditions, Methyl 4-(bromomethyl)benzoate is a

reactive compound, largely owing to the lability of the benzylic bromide.[1][8]

Storage and Handling:

It should be stored in a cool, dry, well-ventilated area in a tightly sealed container.[1][9][10]

It is crucial to protect it from moisture, strong light, and heat to maintain its integrity.[1][10]

The compound is a lachrymator, meaning it causes tearing, and therefore requires careful

handling in a well-ventilated fume hood.[1][10]
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Incompatibilities:

Moisture: The compound can hydrolyze in the presence of water, particularly under basic

conditions, to form 4-(hydroxymethyl)benzoic acid methyl ester or 4-(bromomethyl)benzoic

acid.

Bases/Alkalis: Strong bases can promote elimination or substitution reactions.[10]

Oxidizing Agents: It is incompatible with strong oxidizing agents.[10]

Hazardous Decomposition:

When heated to decomposition, it may emit toxic fumes of carbon monoxide (CO), carbon

dioxide (CO₂), and hydrogen halides (such as hydrogen bromide).[11]

Reactivity and Decomposition of Methyl 4-(Bromomethyl)benzoate

Methyl 4-(Bromomethyl)benzoate

4-(Hydroxymethyl)benzoic acid
methyl ester

Hydrolysis

Nucleophilic Substitution Product
(R-Nu)
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CO, CO₂, HBr

Thermal Decomposition
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Caption: Reactivity pathways of Methyl 4-(bromomethyl)benzoate.

Experimental Protocols
Synthesis of Methyl 4-(bromomethyl)benzoate via
Radical Bromination

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://cloudfront.zoro.com/enhanced_pdf/ZQ_7n2hmjt.PDF
https://cloudfront.zoro.com/enhanced_pdf/ZQ_7n2hmjt.PDF
https://www.fishersci.com/store/msds?partNumber=SEW03798EB&productDescription=METHYL+4-%28BROMOMETHYL%29BEN25GR&vendorId=VN00092202&countryCode=US&language=en
https://www.benchchem.com/product/b8499459?utm_src=pdf-body-img
https://www.benchchem.com/product/b8499459?utm_src=pdf-body
https://www.benchchem.com/product/b8499459?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8499459?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A common method for synthesizing Methyl 4-(bromomethyl)benzoate is through the radical

bromination of methyl p-toluate using N-bromosuccinimide (NBS).[1][3]

Materials:

Methyl p-toluate

N-bromosuccinimide (NBS)

Azobisisobutyronitrile (AIBN) or Benzoyl Peroxide (radical initiator)[3][12]

Carbon tetrachloride (CCl₄) or Chlorobenzene (solvent)[3][12]

Hexane

Ethyl acetate (for recrystallization)

Procedure:

In a round-bottomed flask equipped with a reflux condenser and a magnetic stirrer, dissolve

methyl p-toluate (1.0 eq) in the chosen solvent (e.g., CCl₄).[3]

Add N-bromosuccinimide (1.0-1.1 eq) and a catalytic amount of AIBN (e.g., 0.03 eq).[3]

Heat the mixture to reflux and maintain for several hours (e.g., 4-7 hours), monitoring the

reaction progress via TLC.[3]

Once the reaction is complete, cool the mixture to room temperature and then in an ice bath

to precipitate the succinimide byproduct.[12]

Filter the mixture by suction filtration to remove the succinimide.[3][12]

Wash the filtrate with water to remove any remaining succinimide.[13]

Concentrate the organic phase under reduced pressure to yield the crude product.[3]

Purify the crude solid by recrystallization from a minimal amount of a suitable solvent, such

as ethyl acetate or a mixture of n-heptane/ethyl acetate, to obtain pure Methyl 4-
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(bromomethyl)benzoate as a white crystalline solid.[12][13]

Workflow for Synthesis and Purification

Synthesis

Purification

1. Mix Methyl p-toluate,
NBS, and AIBN in CCl₄

2. Heat to reflux
for 4-7 hours

3. Cool to room temperature
and then in an ice bath

4. Filter to remove
succinimide byproduct

Transfer mixture

5. Concentrate filtrate
under reduced pressure

6. Recrystallize crude product
from ethyl acetate

Pure Methyl 4-(bromomethyl)benzoate
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Caption: Synthesis and purification workflow.

Purity Analysis by High-Performance Liquid
Chromatography (HPLC)
HPLC is a robust and sensitive method for determining the purity of Methyl 4-
(bromomethyl)benzoate and identifying any potential impurities.[14] The following is a general

reversed-phase HPLC protocol that can be adapted.

Materials and Equipment:

HPLC system with a UV detector

C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 µm)

Acetonitrile (HPLC grade)

Water (HPLC grade)

Methyl 4-(bromomethyl)benzoate reference standard

Volumetric flasks, pipettes

Chromatographic Conditions (Example):

Mobile Phase: Acetonitrile:Water (e.g., 60:40 v/v), isocratic[14]

Flow Rate: 1.0 mL/min

Column Temperature: Ambient (e.g., 25 °C)

Detection Wavelength: 227 nm (or determined by UV scan)[15]

Injection Volume: 20 µL

Procedure:

Preparation of Solutions:
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Diluent: Prepare the mobile phase mixture (Acetonitrile:Water).

Standard Solution (e.g., 100 µg/mL): Accurately weigh approximately 10 mg of the

reference standard into a 100 mL volumetric flask. Dissolve and dilute to volume with the

diluent.[14]

Sample Solution (e.g., 100 µg/mL): Prepare the sample solution in the same manner as

the standard solution.[14]

Analysis:

Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

Inject the diluent as a blank to ensure no carryover or contamination.[14]

Inject the standard solution in duplicate to check for system suitability (e.g., retention time,

peak area repeatability).

Inject the sample solution in duplicate.[14]

Calculation:

Calculate the purity of the sample by comparing the peak area of the main component in

the sample chromatogram to that of the standard chromatogram using the formula: Purity

(%) = (Area_sample / Area_standard) × (Conc_standard / Conc_sample) × 100

Safety and Handling
Methyl 4-(bromomethyl)benzoate is classified as a hazardous chemical and requires strict

adherence to safety protocols.[5][8][11]

GHS Hazard Information:
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Hazard Class Hazard Statement

Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed

Skin Corrosion/Irritation (Category 1B)
H314: Causes severe skin burns and eye

damage[5]

Serious Eye Damage/Irritation (Category 1) H318: Causes serious eye damage

Respiratory Sensitization (Category 1)
H334: May cause allergy or asthma symptoms

or breathing difficulties if inhaled[5]

Specific target organ toxicity (single exposure) H335: May cause respiratory irritation[9]

Precautionary Measures:

Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles, and

a lab coat.[8][9] Work in a well-ventilated area, preferably a chemical fume hood.[9][10]

Handling: Avoid contact with skin, eyes, and clothing.[8][9] Do not breathe dust.[10] Wash

hands thoroughly after handling.[9]

First Aid (IF IN EYES): Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing and seek immediate medical attention.[8]

[9]

First Aid (IF ON SKIN): Take off immediately all contaminated clothing. Rinse skin with plenty

of water.[8][9]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, regional, and national regulations.[8][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing
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